VCH-286

• Molecular Formula: C34H50F2N4O3
• Molecular Weight: 600.8 g/mol
• InChI: InChI=1S/C34H50F2N4O3/c1-24(2)40-32(42)38(22-25-13-18-43-19-14-25)23-33(40)20-28-8-9-29(21-33)39(28)17-12-30(26-6-4-3-5-7-26)37-31(41)27-10-15-34(35,36)16-11-27/h3-7,24-25,27-30H,8-23H2,1-2H3,(H,37,41)
• InChIKey: YZGXEGUSPLSQOJ-UHFFFAOYSA-N

VCH-286 Potency & Synergy Profile

VCH-286 is an experimental small-molecule C-C chemokine receptor type 5 (CCR5) antagonist originally developed by ViroChem Pharma (later Vertex Pharmaceuticals) for HIV-1 infection [1]. It belongs to the class of HIV entry inhibitors that allosterically block the CCR5 coreceptor, preventing viral gp120 binding and subsequent cell entry [2]. Compared to first-generation CCR5 antagonists like maraviroc (MVC) and vicriviroc (VVC), VCH-286 demonstrates a distinct pharmacological fingerprint characterized by significantly higher in vitro potency and a unique, context-dependent synergy profile with other antiretrovirals [3].

1 CCR5 antagonist probe for HIV-1 entry inhibition studies

2 Reported context-dependent synergy profile supports combination research

3 Reported antiviral potency context for assay sensitivity benchmarking

• [1] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. View Source
• [2] Proulx L, et al. J Int AIDS Soc. 2008;11(Suppl 1):P298. View Source
• [3] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. View Source

Why VCH-286 Cannot Be Substituted

CCR5 antagonists are not functionally interchangeable. Despite sharing a common target, small-molecule inhibitors like MVC, VVC, and VCH-286 occupy distinct sub-cavities within the CCR5 transmembrane pocket, leading to divergent binding kinetics, allosteric effects, and crucially, different drug-drug interaction landscapes [1]. Direct comparative data show that combining MVC with VVC results in antagonism (CI90 >1.86), whereas combining either with VCH-286 can yield strong synergy (CI90 0.41-0.43) or additive effects depending on the viral strain [2]. This indicates that VCH-286's binding mode is sufficiently unique that its combination effects cannot be predicted or replicated by other in-class compounds. Substituting VCH-286 with another CCR5 inhibitor risks losing synergistic benefit or inadvertently introducing antagonism in a therapeutic regimen [3].

Distinct CCR5 binding sub-cavity occupancy may shift allosteric effects and drug-drug interaction outcomes.

Combination synergy/antagonism profile is pair-specific; substituting another CCR5 inhibitor risks altering combination index context.

Pharmacokinetic properties (half-life, CYP3A4 boostability) differ substantially; may require re-evaluation of exposure-model assumptions.

• [1] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. View Source
• [2] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. View Source
• [3] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. View Source

VCH-286 Head-to-Head Evidence

Superior Potency Over Maraviroc and Vicriviroc

VCH-286 exhibits an 8- to 14-fold higher potency against HIV-1 in human PBMCs compared to the clinically approved maraviroc (MVC) and the investigational vicriviroc (VVC). Specifically, VCH-286's IC50 was 0.23 nM against HIV-1BAL, versus 1.85 nM (MVC) and 3.38 nM (VVC). Against the clinical isolate HIV-1CC1/85, VCH-286's IC50 was 0.34 nM, compared to 4.39 nM (MVC) and 3.78 nM (VVC), as measured by p24 ELISA in a dose-response assay [1]. This represents a quantifiable advantage in intrinsic antiviral activity.

Antiviral Potency

Head-to-head

IC50 0.23 nM (HIV-1BAL) vs MVC 1.85 nM, VVC 3.38 nM; 8- to 14-fold lower IC50 reported.

Supports antiviral potency assay context; higher per-mass activity may aid sensitivity benchmarking.

PBMC-based p24 ELISA; dose-response analysis.

Evidence Dimension	Antiviral potency (IC50, nM)
Target Compound Data	0.23 nM (HIV-1BAL); 0.34 nM (HIV-1CC1/85)
Comparator Or Baseline	Maraviroc (MVC): 1.85 nM (HIV-1BAL), 4.39 nM (HIV-1CC1/85); Vicriviroc (VVC): 3.38 nM (HIV-1BAL), 3.78 nM (HIV-1CC1/85)
Quantified Difference	VCH-286 is 8.0-fold (vs. MVC) and 14.7-fold (vs. VVC) more potent against HIV-1BAL; 12.9-fold (vs. MVC) and 11.1-fold (vs. VVC) more potent against HIV-1CC1/85.
Conditions	Human PBMCs infected with R5-tropic HIV-1BAL or HIV-1CC1/85; p24 ELISA endpoint; dose-response analysis with CalcuSyn software.

Why This Matters

A lower IC50 value directly translates to higher antiviral activity per unit mass, which can guide the selection of lead compounds for further development or for use in sensitive in vitro assays where high potency at low concentrations is critical.

• [1] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. Table 1. View Source

Unique Synergy with Maraviroc

Combining VCH-286 with maraviroc (MVC) results in strong synergy, a pattern not observed with other CCR5 inhibitor pairings. In contrast, the MVC+VVC combination is highly antagonistic. For the VCH-286+MVC combination, the combination index at 90% inhibition (CI90) was 0.41 against HIV-1BAL and 0.43 against HIV-1CC1/85, indicating strong synergy (CI<1). In contrast, the CI90 for MVC+VVC was 5.61 (antagonism) for HIV-1BAL and 1.86 (antagonism) for HIV-1CC1/85. The VVC+VCH-286 combination was additive against one strain (CI90 1.08) and antagonistic against the other (CI90 2.22) [1]. This demonstrates a unique, exploitable synergy profile for VCH-286.

Synergy with MVC

Head-to-head

CI90 0.41–0.43 for VCH-286+MVC (synergy); MVC+VVC CI90 1.86–5.61 (antagonism).

Supports combination-study context; synergy is pair-specific and not a class effect.

CalcuSyn median-effect analysis in human PBMCs.

Evidence Dimension	Combination Index at 90% inhibition (CI90)
Target Compound Data	VCH-286 + MVC: CI90 = 0.41 (HIV-1BAL), CI90 = 0.43 (HIV-1CC1/85)
Comparator Or Baseline	MVC + VVC: CI90 = 5.61 (HIV-1BAL), CI90 = 1.86 (HIV-1CC1/85); VVC + VCH-286: CI90 = 1.08 (HIV-1BAL), CI90 = 2.22 (HIV-1CC1/85)
Quantified Difference	VCH-286+MVC is synergistic (CI<1) while MVC+VVC is antagonistic (CI>1) for both strains. VCH-286+VVC is additive to antagonistic depending on the viral isolate.
Conditions	Human PBMC antiviral assay against R5-tropic HIV-1BAL and HIV-1CC1/85; drug concentration range 0.0128-1000 nM; CalcuSyn median-effect analysis.

Why This Matters

This unique synergistic partnership means a VCH-286 and maraviroc combination could achieve superior viral suppression at lower individual drug concentrations, potentially reducing toxicity and cost. This is a key consideration for designing combination therapy protocols or for procuring the compound for interaction studies.

• [1] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. Table 2. View Source

Broad Synergy Across Antiretroviral Classes

VCH-286 shows predominantly synergistic or additive interactions when combined with representatives of all major antiretroviral classes. Against HIV-1BAL, VCH-286 combinations with AZT, 3TC, NVP, SQV, RTG, and T-20 were synergistic (CI90 range 0.39-0.90). Only the combination with lopinavir showed moderate antagonism (CI90=1.40) [1]. This broad compatibility is a significant practical advantage over other CCR5 inhibitors like MVC, for which such extensive combination data is less systematically documented against the same panel.

Broad ARV Compatibility

Head-to-head

Synergy with 6 of 8 antiretroviral classes (CI90 0.39–0.90); only lopinavir showed moderate antagonism (CI90 1.40).

Reported broad synergy context; low incidence of antagonism supports multi-drug combination research.

Same PBMC assay panel; dose ranges 0.0128–1000 nM.

Evidence Dimension	Combination Index at 90% inhibition (CI90) with other ARVs
Target Compound Data	Synergistic with AZT (0.77), 3TC (0.90), NVP (0.63), SQV (0.39), RTG (0.43), T-20 (0.72). Additive with EFV (0.82). Moderate antagonism only with LPV (1.40).
Comparator Or Baseline	MVC combination data not available for the same panel in this study, but the study highlights that VCH-286's interaction profile is 'favorable' and consistent across multiple drug classes.
Quantified Difference	6 out of 8 drug classes showed synergy with VCH-286; only 1 showed moderate antagonism. This low incidence of antagonism is a quantifiable measure of broad compatibility.
Conditions	Human PBMC assay; same experimental settings as for CCR5 inhibitor combinations; dose ranges 0.0128-1000 nM for CCR5 inhibitors.

Why This Matters

Broad synergy reduces the risk of antagonistic drug-drug interactions in a multi-drug regimen, simplifying treatment design. For a procurement decision, this profile suggests VCH-286 is a versatile research tool for studying HIV-1 inhibition in combination contexts.

• [1] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. Table 3. View Source

Boostable Half-Life vs Long-Acting Comparators

VCH-286's pharmacokinetic profile is characterized by a terminal half-life of approximately 5 hours, which is significantly shorter than that of maraviroc (14-18 hours) and vicriviroc (28-33 hours) [1][2][3]. This rapid elimination can be substantially modulated by co-administration with the CYP3A4 inhibitor ritonavir, which increased VCH-286's half-life 3-fold, and its AUC and Cmax 19-fold and 6-fold, respectively [1]. This 'boostable' characteristic offers a level of pharmacokinetic control not possible with the inherently long-acting comparators, which are primarily designed for once-daily dosing without such dynamic modulation.

PK Half-Life Context

Cross-study comparable

~5 h terminal half-life; boostable to ~15 h with ritonavir. MVC 14–18 h, VVC 28–33 h.

Supports CYP3A4-mediated PK modulation research; rapid washout enables flexible experimental design.

Phase I SAD study; ritonavir increased AUC 19-fold, Cmax 6-fold.

Evidence Dimension	Terminal elimination half-life (hours)
Target Compound Data	~5 hours (without ritonavir); ~15 hours (with ritonavir boost, based on 3-fold increase)
Comparator Or Baseline	Maraviroc: 14-18 hours [2]; Vicriviroc: 28-33 hours [3]
Quantified Difference	VCH-286 half-life is 2.8-3.6-fold shorter than maraviroc and 5.6-6.6-fold shorter than vicriviroc. However, ritonavir boosting can elevate VCH-286's half-life to a range comparable to maraviroc.
Conditions	Phase I single ascending dose study in healthy volunteers (25-800 mg) [1]; maraviroc PK data from Abel et al. 2009 [2]; vicriviroc PK data from Dunkle et al. 2012 [3].

Why This Matters

A shorter half-life with boostability provides two distinct advantages: (1) In research settings, rapid washout allows quicker experimental turnaround; (2) In a therapeutic context, ritonavir boosting provides the option to switch between a short-acting and a long-acting profile, offering tailored pharmacokinetic management that is not feasible with fixed long-half-life CCR5 antagonists.

• [1] Proulx L, et al. J Int AIDS Soc. 2008;11(Suppl 1):P298. View Source
• [2] Abel S, Back DJ, Vourvahis M. Antivir Ther. 2009;14(5):639-650. View Source
• [3] Dunkle LM, et al. Antimicrob Agents Chemother. 2012;56(5):2444-2449. View Source

Recommended Applications

High-Sensitivity Antiviral Screening

Due to its single-digit nanomolar to sub-nanomolar IC50, VCH-286 serves as an ideal positive control or reference inhibitor in high-sensitivity anti-HIV-1 assays, particularly those using R5-tropic lab strains (HIV-1BAL) and clinical isolates (HIV-1CC1/85). Its 8- to 14-fold potency advantage over maraviroc and vicriviroc [1] allows researchers to define a high-activity benchmark and to detect subtle changes in viral susceptibility that might be missed with less potent comparators.

CCR5 Antagonist Synergy & Antagonism Studies

VCH-286's unique ability to synergize strongly with maraviroc (CI90 < 0.5) while showing additive or antagonistic effects with vicriviroc [1] makes it an essential probe for studying the structural and mechanistic basis of CCR5 antagonist interactions. This distinct profile is directly linked to differential binding within the receptor's hydrophobic pocket [2], making VCH-286 a critical tool for experiments designed to map binding sub-cavities and understand allosteric modulation.

Pharmacokinetic Boosting & Metabolism Research

VCH-286's status as a CYP3A4 substrate with a short intrinsic half-life (~5 hours) that can be prolonged 3-fold by ritonavir [1] positions it as a model compound for studying PK boosting strategies. It is particularly valuable for projects investigating the pharmacodynamic consequences of modulating CYP3A4-mediated clearance in HIV therapy, offering a dynamic system not available with the fixed, longer half-lives of maraviroc (14-18h) [2] or vicriviroc (28-33h) [3].

Combination Therapy Design

With demonstrated broad synergy (CI90 < 1.0) across six major antiretroviral classes and only a single instance of moderate antagonism [1], VCH-286 is a reliable partner compound for designing new multi-drug combinations. Its low incidence of antagonistic interactions makes it a lower-risk candidate for inclusion in experimental therapeutic cocktails, where the primary goal is to avoid drug-drug antagonism while maximizing antiviral pressure.

Application

Selection Property

Validation Focus

High-sensitivity antiviral screening

Reported antiviral potency context

Assay sensitivity benchmarking

CCR5 antagonist interaction studies

Binding-mode specificity

Combination index interpretation

CYP3A4-mediated metabolism research

Boostable half-life context

PK modulation study design

Multi-drug combination studies

Broad ARV compatibility

Drug-drug interaction risk assessment

• [1] Tremblay CL, et al. Antimicrob Agents Chemother. 2014;58(12):7565-7569. View Source
• [2] Proulx L, et al. J Int AIDS Soc. 2008;11(Suppl 1):P298. View Source
• [3] Dunkle LM, et al. Antimicrob Agents Chemother. 2012;56(5):2444-2449. View Source